Cas no 63244-07-5 (2-Thiophenecarboxylic acid,4-cyano-3-(4-methoxyphenyl)-5-(methylthio)-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid,4-cyano-3-(4-methoxyphenyl)-5-(methylthio)-, methyl ester
• CAS No: 63244-07-5
• MF: C₁₅H₁₃NO₃S₂
• MW: 319.398621320724
• CID: 1649708
• PubChem ID: 2819757
• Update Time: 2025-04-21

2-Thiophenecarboxylic acid,4-cyano-3-(4-methoxyphenyl)-5-(methylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid,4-cyano-3-(4-methoxyphenyl)-5-(methylthio)-, methyl ester
• HMS554F09
• 63244-07-5
• Maybridge1_004519
• Methyl 4-cyano-3-(4-methoxyphenyl)-5-(methylthio)-2-thiophenecarboxylate
• DTXSID301150031

• Inchi： 1S/C15H13NO3S2/c1-18-10-6-4-9(5-7-10)12-11(8-16)15(20-3)21-13(12)14(17)19-2/h4-7H,1-3H3
• InChI Key： UKHHLAKFANHSTN-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(=C1C(=O)OC)C1C=CC(=CC=1)OC)SC

Computed Properties

• Exact Mass: 319.03379
• Monoisotopic Mass: 319.03368562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 59.32